Cas no 1260801-20-4 (1-(3-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile
• CAS No: 1260801-20-4
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 6204696
• PubChem ID: 83740137
• Update Time: 2025-08-05

1-(3-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile
• 1-(3-Bromo-4-methoxyphenyl)cyclobutanecarbonitrile
• 1260801-20-4
• EN300-1910094
• A1-24459

• Inchi： 1S/C12H12BrNO/c1-15-11-4-3-9(7-10(11)13)12(8-14)5-2-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： BQVGEROQIHXZED-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C#N)CCC1)OC

Computed Properties

• Exact Mass: 265.01023g/mol
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile

Introduction to 1-(3-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1260801-20-4)

1-(3-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile, identified by its CAS number 1260801-20-4, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a cyclobutane core substituted with a nitrile group and an aromatic ring bearing both bromine and methoxy substituents, has garnered attention due to its unique structural properties and potential applications in drug discovery.

The structural motif of 1-(3-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile combines elements that are frequently explored in medicinal chemistry. The cyclobutane ring introduces conformational constraints, which can influence the molecule's biological activity by affecting its binding affinity and selectivity. Meanwhile, the aromatic ring with bromine and methoxy groups provides a rich scaffold for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been a growing interest in cyclobutane-containing compounds due to their potential as pharmacophores. The rigid structure of the cyclobutane ring can enhance the binding affinity of a molecule to its target receptor, making it a valuable scaffold in drug design. Additionally, the presence of functional groups such as nitriles and aromatic substituents allows for diverse interactions with biological targets, including enzymes and receptors.

One of the most compelling aspects of 1-(3-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile is its utility as a building block in the synthesis of more complex molecules. The bromine atom, in particular, serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the structural diversity of derivatives.

The methoxy group on the aromatic ring also contributes to the compound's reactivity and biological potential. Methoxy-substituted aromatics are commonly found in biologically active molecules, where they can participate in hydrogen bonding interactions or influence electronic properties. This makes 1-(3-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of cyclobutane derivatives in addressing various therapeutic challenges. For instance, compounds featuring cyclobutane moieties have shown promise in anti-inflammatory, anti-cancer, and antimicrobial applications. The structural rigidity provided by the cyclobutane ring can stabilize key interactions with biological targets, leading to enhanced efficacy.

The nitrile group in 1-(3-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile adds another layer of functionality that can be exploited in drug design. Nitriles are known to participate in hydrogen bonding and can serve as bioisosteres for other functional groups. Their presence can also influence the molecule's solubility and metabolic stability, which are critical factors in drug development.

In conclusion, 1-(3-bromo-4-methoxyphenyl)cyclobutane-1-carbonitrile represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclobutane core, bromine and methoxy substituents on the aromatic ring, and the nitrile group, make it a versatile scaffold for further chemical exploration. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in the discovery and development of novel therapeutics.